Cas no 1286761-93-0 ((3R)-3-(trifluoromethoxy)pyrrolidine;hydrochloride)

• Product Name: (3R)-3-(trifluoromethoxy)pyrrolidine;hydrochloride
• CAS No: 1286761-93-0
• MF: C₅H₉ClF₃NO
• MW: 191.57927107811
• MDL: MFCD23382488
• CID: 2619533
• PubChem ID: 117588051
• Update Time: 2025-05-20

(3R)-3-(trifluoromethoxy)pyrrolidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(trifluoromethoxy)pyrrolidine;hydrochloride
• (3R)-3-(Trifluoromethoxy)pyrrolidine HCl
• (3R)-3-(TRIFLUOROMETHOXY)PYRROLIDINE;HCL
• MFCD23382488
• SCHEMBL22468398
• (3R)-3-(Trifluoromethoxy)pyrrolidine hydrochloride
• 980-873-0
• 1286761-93-0
• AKOS025395519
• P18736
• EN300-7754736
• 1286761-85-0
• MFCD23382482
• CS-0139092
• (3R)-3-(trifluoromethoxy)pyrrolidinium chloride
• (R)-3-(Trifluoromethoxy)pyrrolidine hydrochloride
• PS-20001

• MDL： MFCD23382488
• Inchi： 1S/C5H8F3NO.ClH/c6-5(7,8)10-4-1-2-9-3-4;/h4,9H,1-3H2;1H/t4-;/m1./s1
• InChI Key： IIFGGUFFJXGABG-PGMHMLKASA-N
• SMILES： Cl.FC(O[C@H]1CNCC1)(F)F

Computed Properties

• Exact Mass: 191.0324761Da
• Monoisotopic Mass: 191.0324761Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on (3R)-3-(trifluoromethoxy)pyrrolidine;hydrochloride

Introduction to (3R)-3-(trifluoromethoxy)pyrrolidine;hydrochloride (CAS No. 1286761-93-0)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the domain of medicinal chemistry. Among these, (3R)-3-(trifluoromethoxy)pyrrolidine;hydrochloride, identified by its CAS number 1286761-93-0, has garnered significant attention due to its unique structural and pharmacological properties. This compound, a hydrochloride salt, belongs to the pyrrolidine class of heterocyclic compounds, which are widely recognized for their versatility in drug design and synthesis.

The< strong> trifluoromethoxy substituent in the molecular structure of (3R)-3-(trifluoromethoxy)pyrrolidine;hydrochloride introduces a high electronegativity element, which can significantly influence the compound's electronic distribution and reactivity. This feature makes it particularly interesting for medicinal chemists who are exploring novel ways to enhance drug efficacy and selectivity. The< strong> hydrochloride form of the compound ensures better solubility in aqueous solutions, facilitating its use in various biochemical assays and pharmaceutical formulations.

In recent years, there has been a surge in research focusing on the development of new therapeutic agents targeting neurological disorders. Pyrrolidine derivatives have shown promise in this area due to their ability to interact with a variety of biological targets. Specifically, (3R)-3-(trifluoromethoxy)pyrrolidine;hydrochloride has been investigated for its potential role as an intermediate in the synthesis of drugs that modulate neurotransmitter systems. Preliminary studies suggest that this compound may exhibit properties relevant to the treatment of conditions such as depression, anxiety, and cognitive disorders.

The stereochemistry of (3R)-3-(trifluoromethoxy)pyrrolidine;hydrochloride is another critical aspect that has attracted considerable interest. The (3R) configuration indicates a specific spatial arrangement of atoms, which can profoundly impact the compound's biological activity. Researchers have leveraged computational modeling and experimental techniques to elucidate how this stereochemical feature influences interactions with biological receptors. Such insights are invaluable for optimizing drug candidates and minimizing off-target effects.

Advances in synthetic methodologies have also contributed to the growing interest in (3R)-3-(trifluoromethoxy)pyrrolidine;hydrochloride. Modern synthetic routes allow for the efficient preparation of complex pyrrolidine derivatives, enabling researchers to explore a broader spectrum of pharmacological applications. Techniques such as asymmetric synthesis have been particularly instrumental in achieving high enantiomeric purity, which is crucial for therapeutic agents where stereochemistry dictates efficacy.

The< strong> trifluoromethoxy group is not only electronically modifying but also contributes to metabolic stability, a desirable trait in drug candidates. This stability can prolong the half-life of a drug within the body, potentially reducing dosing frequency and improving patient compliance. Additionally, the< strong> hydrochloride salt form enhances pharmacokinetic properties by improving absorption rates and bioavailability.

In vitro and in vivo studies have begun to uncover the mechanistic aspects of (3R)-3-(trifluoromethoxy)pyrrolidine;hydrochloride's interaction with biological systems. These studies often involve examining its binding affinity to target proteins and enzymes, as well as assessing its ability to modulate downstream signaling pathways. Such investigations are essential for understanding how this compound might translate into therapeutic benefits and for identifying potential side effects.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the pace at which novel compounds like (3R)-3-(trifluoromethoxy)pyrrolidine;hydrochloride are being explored. Predictive models can quickly screen large libraries of compounds for potential activity against specific disease targets, thereby streamlining the research process. This high-throughput approach has already led to several promising candidates entering preclinical development.

The future prospects for (3R)-3-(trifluoromethoxy)pyrrolidine;hydrochloride are bright, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield innovative formulations and combination therapies that leverage its unique properties. As our understanding of biological systems continues to evolve, compounds like this one will remain at the forefront of medicinal chemistry innovation.